3-isocyanooxolane
Overview
Description
3-Isocyanooxolane is an important organic compound that has a wide range of applications in the field of organic synthesis. It is a versatile reagent that can be used to synthesize a variety of products, including pharmaceuticals, agrochemicals, and other specialty chemicals.
Scientific Research Applications
3-Isocyanooxolane has been widely used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. It has also been used in the synthesis of peptides, peptidomimetics, and other biologically active molecules. In addition, this compound has been used in the synthesis of polymers and other materials for applications in materials science.
Mechanism of Action
The mechanism of action of 3-isocyanooxolane is not well understood. It is believed to act as a nucleophile, attacking the electrophilic carbon of the aldehyde or ketone precursor. This reaction leads to the formation of an intermediate hydrazone, which is then attacked by anhydrous hydrogen cyanide to form this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. It is believed that the compound does not have any direct biological effects, but it is possible that it could interact with other molecules in the body, leading to indirect effects.
Advantages and Limitations for Lab Experiments
3-Isocyanooxolane is a versatile reagent that can be used to synthesize a variety of compounds. It is relatively easy to synthesize, and the reaction is usually complete in a few hours. However, the reaction is typically carried out in an inert atmosphere and requires the use of anhydrous hydrogen cyanide, which can be hazardous.
Future Directions
There are a number of potential future directions for 3-isocyanooxolane. One potential application is in the synthesis of peptides and peptidomimetics, which could be used as potential therapeutic agents. Another potential application is in the synthesis of polymers and other materials for applications in materials science. Finally, further research into the biochemical and physiological effects of this compound could provide insight into its potential applications in the medical and pharmaceutical fields.
Synthesis Methods
3-Isocyanooxolane is typically synthesized from aldehyde or ketone precursors via a two-step reaction. In the first step, the aldehyde or ketone is reacted with anhydrous hydrazine in an inert atmosphere to form an intermediate hydrazone. In the second step, the hydrazone is reacted with anhydrous hydrogen cyanide to form this compound. This reaction is typically carried out at temperatures of up to 100 °C and is usually completed in a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-isocyanooxolane can be achieved through a two-step process involving the reaction of 3-hydroxyoxolane with phosgene followed by reaction with ammonia.", "Starting Materials": [ "3-hydroxyoxolane", "Phosgene", "Ammonia" ], "Reaction": [ "Step 1: 3-hydroxyoxolane is reacted with phosgene in the presence of a base such as triethylamine to form 3-chlorooxolane-2-one.", "Step 2: 3-chlorooxolane-2-one is then reacted with ammonia in the presence of a base such as sodium hydroxide to form 3-isocyanooxolane." ] } | |
CAS RN |
2735704-68-2 |
Molecular Formula |
C5H7NO |
Molecular Weight |
97.1 |
Purity |
95 |
Origin of Product |
United States |
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